![molecular formula C21H19N5O5S B240298 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide](/img/structure/B240298.png)
2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide
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Overview
Description
2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide is a chemical compound that has drawn significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes or proteins that are involved in the growth and proliferation of cancer cells or bacteria.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and inhibit the growth of bacteria. It has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide in lab experiments is its potential for use in various fields, including medicine and agriculture. However, one limitation is that its mechanism of action is not fully understood, which makes it challenging to optimize its use.
Future Directions
There are several future directions for the study of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide. One direction is to further investigate its mechanism of action to optimize its use in medicine and agriculture. Another direction is to study its potential for use in combination with other compounds to enhance its efficacy. Additionally, there is a need for further studies to evaluate its safety and toxicity.
In conclusion, this compound is a chemical compound that has shown promising results in various fields, including medicine and agriculture. While its mechanism of action is not fully understood, further studies are needed to optimize its use and evaluate its safety and toxicity.
Synthesis Methods
The synthesis of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide involves the reaction between 7-methoxy-1-benzofuran-2-carboxylic acid, 4-methyl-1H-1,2,4-triazole-3-thiol, and 4-methyl-3-nitrobenzoyl chloride in the presence of a base. The resulting compound is then purified through column chromatography.
Scientific Research Applications
2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-3-nitrophenyl)acetamide has been studied for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has shown promising results in the treatment of cancer, bacterial infections, and inflammation. In agriculture, it has been studied for its potential use as a fungicide and insecticide.
properties
Molecular Formula |
C21H19N5O5S |
---|---|
Molecular Weight |
453.5 g/mol |
IUPAC Name |
2-[[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-3-nitrophenyl)acetamide |
InChI |
InChI=1S/C21H19N5O5S/c1-12-7-8-14(10-15(12)26(28)29)22-18(27)11-32-21-24-23-20(25(21)2)17-9-13-5-4-6-16(30-3)19(13)31-17/h4-10H,11H2,1-3H3,(H,22,27) |
InChI Key |
MHSGWTGAHNRUEF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC4=C(O3)C(=CC=C4)OC)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC4=C(O3)C(=CC=C4)OC)[N+](=O)[O-] |
Origin of Product |
United States |
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